Cas no 300559-86-8 ((2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one)

• Product Name: (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one
• CAS No: 300559-86-8
• MF: C₂₁H₁₃NO₅
• MW: 359.331625699997
• CID: 6284191
• PubChem ID: 5342630
• Update Time: 2025-09-27

(2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one
• 300559-86-8
• (E)-1-(benzofuran-2-yl)-3-(5-(3-nitrophenyl)furan-2-yl)prop-2-en-1-one
• (2E)-1-(1-benzofuran-2-yl)-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-en-1-one
• F0862-0656
• AKOS002186049
• (E)-1-(1-benzofuran-2-yl)-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-en-1-one
• CB08639
• SMSF0007380
• BIM-0006204.P001

• Inchi： 1S/C21H13NO5/c23-18(21-13-15-4-1-2-7-19(15)27-21)10-8-17-9-11-20(26-17)14-5-3-6-16(12-14)22(24)25/h1-13H/b10-8+
• InChI Key： QVUVLFYYGFWFAK-CSKARUKUSA-N
• SMILES： O1C(C(/C=C/C2=CC=C(C3C=CC=C(C=3)[N+](=O)[O-])O2)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 359.07937252g/mol
• Monoisotopic Mass: 359.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one

Chemical Profile of (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one (CAS No. 300559-86-8)

(2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 300559-86-8, belongs to a class of heterocyclic molecules that incorporate both benzofuran and nitrophenyl moieties, which are well-documented for their diverse pharmacological properties.

The molecular framework of this compound features a conjugated system comprising an α,β-Unsaturated carbonyl group (prop-2-enone) linked to two furan rings. The presence of the nitro group at the 3-position of the phenyl ring introduces a region of high electron-withdrawing density, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that combine benzofuran and nitrophenyl substituents. These structural motifs have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of functional groups in (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one suggests that it may interact with multiple biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The conjugated system and the presence of both electron-donating (benzofuran) and electron-withdrawing (nitrophenyl) groups create a dynamic chemical environment that can be fine-tuned through structural modifications. This flexibility allows chemists to explore various derivatives with tailored biological properties, potentially leading to the development of novel therapeutic agents.

Recent studies have highlighted the importance of understanding the electronic and steric interactions within complex organic molecules like (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one. Computational chemistry approaches, such as density functional theory (DFT) calculations, have been employed to elucidate the molecular orbitals and interaction energies between different functional groups. These insights have provided valuable guidance for optimizing the compound's pharmacological profile.

The synthesis of this compound presents an intriguing challenge due to its intricate structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically required to construct the desired molecular framework. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecules with high efficiency and purity, opening up new possibilities for medicinal chemistry research.

Evaluation of the biological activity of (2E)-1-(1-benzofuran-2-yl)-3-5-(3-nitrophenyl)furan-2-ylprop-2-en-1-one has revealed promising results in preliminary assays. The compound has demonstrated inhibitory effects on certain enzymes and cell lines associated with inflammation and cancer progression. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate key signaling pathways involved in these diseases.

The role of computational modeling in predicting the biological behavior of this compound cannot be overstated. Molecular docking studies have been conducted to investigate potential binding interactions with target proteins, providing insights into how the molecule may exert its pharmacological effects. These computational approaches complement experimental investigations by offering rapid and cost-effective screening tools for identifying lead compounds.

The future prospects for this compound are exciting, with ongoing research aimed at optimizing its potency, selectivity, and pharmacokinetic properties. By leveraging modern synthetic techniques and computational tools, scientists are poised to develop novel derivatives that could address unmet medical needs more effectively than existing therapies.

In conclusion, (2E)-1-(1-benzofuran-2-yli)-3-[5-(3-nitrophenyloxy)furan]propa[b]naphthalenone is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it an attractive candidate for further exploration as a drug candidate or as a scaffold for developing new therapeutic agents.